Cas no 2228287-67-8 (2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid)
2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid
- 2228287-67-8
- EN300-1926197
- 2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
-
- Inchi: 1S/C11H10BrClO2/c12-8-5-7(1-2-9(8)13)11(3-4-11)6-10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
- InChI Key: TXUSVFHIIGYKND-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1(CC(=O)O)CC1)Cl
Computed Properties
- Exact Mass: 287.95527g/mol
- Monoisotopic Mass: 287.95527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926197-0.05g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1926197-0.1g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1926197-0.25g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1926197-0.5g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1926197-1.0g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1926197-2.5g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1926197-5.0g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1926197-10.0g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1926197-1g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1926197-5g |
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid |
2228287-67-8 | 5g |
$3687.0 | 2023-09-17 |
2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid
Recent Advances in the Study of 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid (CAS: 2228287-67-8)
The compound 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid (CAS: 2228287-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylacetic acid derivative, characterized by its unique bromo- and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a compound of interest for drug development.
One of the key areas of research has been the optimization of synthetic routes for 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a palladium-catalyzed cyclopropanation reaction, which significantly reduced the formation of by-products compared to traditional methods. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.
Pharmacological investigations have revealed that 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, suggesting its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its unique cyclopropyl moiety appears to enhance metabolic stability, reducing the risk of hepatotoxicity commonly associated with long-term NSAID use.
Recent preclinical trials have also explored the compound's efficacy in treating neuropathic pain. A 2024 study in Pain Research and Management reported that 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid significantly reduced pain sensitivity in rodent models of chronic constriction injury. The researchers attributed this effect to the compound's dual modulation of inflammatory pathways and ion channels, highlighting its multifaceted mechanism of action.
Despite these promising findings, challenges remain in the development of 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid as a therapeutic agent. Current research is addressing its pharmacokinetic profile, including bioavailability and tissue distribution. Preliminary data suggest that formulation optimization may be necessary to enhance its oral absorption. Furthermore, ongoing toxicology studies aim to establish its safety margins before advancing to human trials.
In conclusion, 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid (CAS: 2228287-67-8) represents a compelling candidate for further drug development, particularly in the areas of pain management and inflammation. Its unique chemical structure and promising pharmacological profile warrant continued investigation. Future research should focus on overcoming current limitations and exploring its potential in other therapeutic indications.
2228287-67-8 (2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)